Cas no 23968-18-5 (3-Amino-4-methylthiophene-2-carboxylic acid)

3-Amino-4-methylthiophene-2-carboxylic acid structure
23968-18-5 structure
Product Name:3-Amino-4-methylthiophene-2-carboxylic acid
CAS No:23968-18-5
MF:C6H7NO2S
MW:157.190280199051
MDL:MFCD20621150
CID:828754
PubChem ID:14989678
Update Time:2025-04-19

3-Amino-4-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-methylthiophene-2-carboxylic acid
    • 3-amino 4-methylthiophene-2-carboxylic acid
    • 3-AMINO-4-METHYL-2-THIOPHENECARBOXYLIC ACID
    • 3-Amino-4-methyl-thiophen-2-carbonsaeure
    • 3-amino-4-methylthiophene-2-carboxylate
    • methyl 3-aminothiophene-2-carboxylic acid
    • SCHEMBL535647
    • CS-0282183
    • AKOS016003556
    • AC-27192
    • AKXYKVHNZQCHMF-UHFFFAOYSA-N
    • EN300-91798
    • DTXSID30566629
    • 3-Amino-4-methylthiophene-2-carboxylicacid
    • AS-33168
    • CHEMBL1089639
    • MFCD20621150
    • 23968-18-5
    • 3-amino-4-methyl-thiophene-2-carboxylic acid
    • MDL： MFCD20621150
    • Inchi： 1S/C6H7NO2S/c1-3-2-10-5(4(3)7)6(8)9/h2H,7H2,1H3,(H,8,9)
    • InChI Key： AKXYKVHNZQCHMF-UHFFFAOYSA-N
    • SMILES： S1C=C(C)C(=C1C(=O)O)N

Computed Properties

  • Exact Mass: 157.02000
  • Monoisotopic Mass: 157.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 123 ºC
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),
  • PSA: 91.56000
  • LogP: 1.91810

3-Amino-4-methylthiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Amino-4-methylthiophene-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:23968-18-5)3-Amino-4-methylthiophene-2-carboxylic acid
Order Number:A903496
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:14
Price ($):814.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:23968-18-5)3-Amino-4-methylthiophene-2-carboxylic acid
A903496
Purity:99%
Quantity:1g
Price ($):814.0
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